1-[4-[(2,3-Dihydro-1-benzofuran-3-ylmethylamino)methyl]phenyl]cyclopropane-1-carbonitrile;hydrochloride

• IUPAC Name: 1-[4-[(2,3-dihydro-1-benzofuran-3-ylmethylamino)methyl]phenyl]cyclopropane-1-carbonitrile;hydrochloride
• InChI: InChI=1S/C20H20N2O.ClH/c21-14-20(9-10-20)17-7-5-15(6-8-17)11-22-12-16-13-23-19-4-2-1-3-18(16)19;/h1-8,16,22H,9-13H2;1H
• InChI Key: HALUNRMYTHTMQM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C#N)C2=CC=C(C=C2)CNCC3COC4=CC=CC=C34.Cl
• Molecular Formula: C20H21ClN2O
• Molecular Weight: 340.8 g/mol

Description

Benzofuran compounds are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. They are widely distributed in higher plants such as Asteraceae, Rutaceae, Liliaceae, and Cyperaceae.

Synthesis Analysis

Benzofuran compounds have been synthesized using various methods. For example, a complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

Molecular Structure Analysis

The molecular structure of benzofuran compounds is characterized by a benzofuran ring, which is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Chemical Reactions Analysis

The chemical reactions involving benzofuran derivatives are diverse and complex. For instance, a series of benzofuran-2-yl-(4,5-dihydro-3,5-substituted diphenylpyrazol-1-yl)methanone compounds have been obtained by microwave-assisted synthesis.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzofuran compounds vary depending on their specific structures. For instance, the molecular weight of 2,3-dihydrobenzofuran is 120.1485.

Scientific Research Applications

Anti-Tumor Activity

. . This suggests that EN300-26681794 could potentially be used in cancer research and treatment.

Antibacterial Activity

. This implies that EN300-26681794 could be explored for its potential use in combating bacterial infections.

Anti-Oxidative Activity

suggests that EN300-26681794 could be used in research related to oxidative stress and related diseases.

Anti-Viral Activity

. This indicates that EN300-26681794 could potentially be used in antiviral research and treatment.

C–C Bond Formation

. This suggests that EN300-26681794 could be used in chemical synthesis and reactions involving C–C bond formation.

Drug Synthesis

. This implies that EN300-26681794 could be used in the synthesis of new drugs.

Antiplatelet Activity

. This suggests that EN300-26681794 could potentially be used in research related to blood clotting disorders.

Metabolic Stability

. This suggests that EN300-26681794 could potentially be used in research related to drug metabolism and pharmacokinetics.

Safety and Hazards

The safety and hazards associated with benzofuran compounds depend on their specific structures and uses. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific compounds for detailed safety information.

Future Directions

Given their biological activities and potential applications in many aspects, benzofuran compounds have attracted the attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds.